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Compound of Interest

Compound Name: MDL3

Cat. No.: B15577144

Potential Biological Targets Mistaken for "MDL3"

Research indicates that "MDL3" could be a misnomer for several other proteins for which
inhibitors are being investigated. The most plausible candidates include:

 MRCL3 (Methyltransferase-like 3): An enzyme involved in epigenetic regulation. While
inhibitors for MRCL3 are mentioned by suppliers, specific compound details and
experimental data are not readily available in the initial search.

e MYL3 (Myosin Light Chain 3): A component of the cardiac muscle. While no direct MYL3
inhibitors were identified, inhibitors of the upstream kinase (Myosin Light Chain Kinase,
MLCK) and other myosin inhibitors are known and would indirectly affect its function.

o BclI3 (B-Cell Lymphoma 3): A protein involved in cancer metastasis. A specific small-molecule
inhibitor, JS6, has been identified and characterized.

e Mcl-1 (Myeloid Cell Leukemia Sequence 1): An anti-apoptotic protein and a well-established
cancer drug target with numerous inhibitors in development.

o« MRCK (Myotonic Dystrophy Kinase-related CDC42-binding Kinase): A kinase implicated in
cancer cell invasion. A potent and selective inhibitor, BDP5290, has been developed.

e MSH3 (MutS Homolog 3): A protein involved in DNA mismatch repair. Small molecule
inhibitors of the complex containing MSH3 have been discovered.
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e LEMD3 (LEM domain-containing protein 3): A protein of the inner nuclear membrane
involved in TGF-3 and BMP signaling pathways. No specific inhibitors were found in the
initial search.

o« ORMDL3 (ORMDL Sphingolipid Biosynthesis Regulator 3): A protein that regulates
sphingolipid biosynthesis and is associated with asthma. No specific inhibitors were
identified.

In the context of plant biology, MDL3 refers to (R)-mandelonitrile lyase 3 or MIF/D-DT-like
protein-3, for which there is no information on specific inhibitors in the provided search results.

To proceed with your request for a comparison guide, please clarify the full and correct name of
the target protein of interest. Once the specific target is identified, a comprehensive guide can
be developed, including:

A summary of the protein's function and its role in disease.
o A comparison of available inhibitors.
» Detailed experimental data and protocols for confirming on-target effects.

» Signaling pathway and experimental workflow diagrams.

 To cite this document: BenchChem. [confirming the on-target effects of MDL3 inhibitor].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577144#confirming-the-on-target-effects-of-mdI3-
inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b15577144?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

